Cas no 1805767-79-6 (Ethyl 2-bromo-4-(3-chloro-2-oxopropyl)phenylacetate)

• Product Name: Ethyl 2-bromo-4-(3-chloro-2-oxopropyl)phenylacetate
• CAS No: 1805767-79-6
• MF: C₁₃H₁₄BrClO₃
• MW: 333.605462551117
• CID: 4792235
• Update Time: 2025-05-28

Ethyl 2-bromo-4-(3-chloro-2-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-(3-chloro-2-oxopropyl)phenylacetate

• Inchi： 1S/C13H14BrClO3/c1-2-18-13(17)7-10-4-3-9(6-12(10)14)5-11(16)8-15/h3-4,6H,2,5,7-8H2,1H3
• InChI Key： PCHYJGFLMLMQML-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(=O)OCC)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 296
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-bromo-4-(3-chloro-2-oxopropyl)phenylacetate

Comprehensive Overview of Ethyl 2-bromo-4-(3-chloro-2-oxopropyl)phenylacetate (CAS No. 1805767-79-6)

Ethyl 2-bromo-4-(3-chloro-2-oxopropyl)phenylacetate (CAS No. 1805767-79-6) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its molecular structure features a bromo-substituted phenyl ring and a chloro-2-oxopropyl moiety, making it a versatile building block for researchers. The compound's unique properties, such as its reactivity and stability under controlled conditions, have garnered significant attention in the field of medicinal chemistry and material science.

In recent years, the demand for Ethyl 2-bromo-4-(3-chloro-2-oxopropyl)phenylacetate has surged due to its applications in developing novel therapeutic agents. Researchers are particularly interested in its potential role in synthesizing small-molecule inhibitors and biologically active compounds. The compound's CAS No. 1805767-79-6 is frequently searched in academic databases, reflecting its growing importance in drug discovery pipelines. Additionally, its compatibility with modern green chemistry protocols aligns with the industry's shift toward sustainable practices.

One of the most discussed topics surrounding Ethyl 2-bromo-4-(3-chloro-2-oxopropyl)phenylacetate is its synthetic scalability. Laboratories worldwide are exploring efficient methods to produce high-purity batches while minimizing environmental impact. Questions like "How to optimize the synthesis of Ethyl 2-bromo-4-(3-chloro-2-oxopropyl)phenylacetate?" or "What are the latest advancements in its derivatization?" are commonly encountered in scientific forums. These inquiries highlight the compound's relevance in cutting-edge research.

The compound's structural features, such as the bromo and chloro functional groups, enable diverse chemical transformations. This versatility makes it a valuable tool for designing targeted molecular probes and high-performance materials. Moreover, its ester linkage provides a handle for further modifications, catering to the needs of custom synthesis projects. As the pharmaceutical industry continues to prioritize precision medicine, compounds like Ethyl 2-bromo-4-(3-chloro-2-oxopropyl)phenylacetate are becoming indispensable.

From an analytical perspective, CAS No. 1805767-79-6 is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and consistency, which are critical for reproducible research outcomes. The growing adoption of machine learning in chemical analysis has also sparked interest in predicting the properties and reactivity of Ethyl 2-bromo-4-(3-chloro-2-oxopropyl)phenylacetate, further expanding its utility.

In conclusion, Ethyl 2-bromo-4-(3-chloro-2-oxopropyl)phenylacetate (CAS No. 1805767-79-6) represents a pivotal compound in modern synthetic chemistry. Its multifaceted applications, coupled with the ongoing advancements in chemical synthesis and analytical technologies, position it as a key player in the development of next-generation therapeutics and materials. As research progresses, this compound is expected to remain at the forefront of scientific innovation.